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A Guide to Inter-laboratory Comparison of ASTM D5261 Test Results for Geotextiles

This guide provides a framework for conducting and evaluating an inter-laboratory comparison
(ILC) of ASTM D5261, the standard test method for measuring the mass per unit area of
geotextiles. While publicly available round-robin data for this specific standard is limited, this
document outlines the experimental protocol, presents a hypothetical data set for comparison,
and illustrates the workflow for such a study. This guide is intended for researchers, scientists,
and quality control professionals in the geosynthetics industry.

Introduction to Inter-laboratory Comparison

An inter-laboratory comparison, or round-robin study, is a critical process for assessing the
precision and bias of a test method.[1][2] By having multiple laboratories test identical samples,
an ILC can identify variations in equipment, procedures, and operator techniques, ultimately
leading to improved test method reliability.[1] For ASTM D5261, where the standard itself notes
that between-laboratory precision is incomplete, such comparisons are highly advisable,
particularly in cases of dispute over material specifications.[3][4][5][6]

Experimental Protocol: ASTM D5261 - Mass Per Unit
Area

The following is a summarized protocol for conducting the ASTM D5261 test method.
Adherence to this protocol is crucial for ensuring consistency across participating laboratories
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inan ILC.

2.1. Apparatus

o A calibrated balance with an accuracy of 0.01 g.[3]

2.2. Sampling

e Lot Sample: A lot sample is taken in accordance with ASTM D4354.[3]

o Laboratory Sample: A full-width swatch of sufficient length is taken from the lot sample. This
sample should be free of defects.[3]

o Test Specimens: A minimum of five test specimens are to be cut from the laboratory sample.
[3] The specimens should be representative of the entire roll width and cut from areas at
least one-tenth of the width of the geotextile from any selvage.[3] Each specimen must have
a minimum area of 10,000 mmz2 and be cut with an accuracy of £0.5% of its area.[3]

2.3. Conditioning

e Bring the test specimens to moisture equilibrium in the standard atmosphere for testing
geotextiles, which is defined as a relative humidity of 65 + 5% and a temperature of 21 + 2°C
(70 £ 4°F).[4][7]

o Equilibrium is reached when the mass of the specimen in successive weighings at intervals
of at least 2 hours does not change by more than £0.1%.[3]

2.4. Procedure

 After conditioning, weigh each specimen individually to the nearest 0.01 g.[3]

o Calculate the mass per unit area for each specimen using the following formula:
o m=(Ms/A)* 1,000,000
o Where:

» M = mass per unit area (g/m?)
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» Ms = mass of the specimen (g)

» A= area of the specimen (mm?2)[3]

o Calculate the average and standard deviation of the mass per unit area for all specimens.[3]

Data Presentation: Hypothetical Inter-laboratory
Comparison

The following table presents a hypothetical data set from an ILC for ASTM D5261 involving five

laboratories. This illustrates how quantitative data from such a study can be structured for easy

comparison.

. Mean Mass per Standard

Laboratory ID Geotextile Numl?er of Unit Area Deviation
Type Specimens
(9/m?) (9/m?)

Lab A Woven 5 205.2 1.8
Lab B Woven 5 203.9 2.1
Lab C Woven 5 206.1 15
Lab D Woven 5 204.5 25
Lab E Woven 5 205.8 1.9
Overall Woven 25 205.1 2.0
Lab A Non-Woven 5 3515 3.2
Lab B Non-Woven 5 348.9 3.8
Lab C Non-Woven 5 353.2 2.9
Lab D Non-Woven 5 350.1 4.1
Lab E Non-Woven 5 352.6 3.5
Overall Non-Woven 25 351.3 3.5
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Mandatory Visualization: Workflow and Logical
Relationships

The following diagrams illustrate the workflow of an inter-laboratory comparison study and the
logical relationship for resolving discrepancies as suggested by the ASTM D5261 standard.
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Phase 1: Planning and Preparation

Design Inter-laboratory Study

.

Select Homogeneous Geotextile Samples

.

Distribute Standardized Test Protocol

| Distribute Samples to Participating Labs |

A

Phase ZvTesting

A

Lab A Conducts ASTM D5261 |

Lab B Conducts ASTM D5261 |+

Lab C Conducts ASTM D5261

+| Lab D Conducts ASTM D5261 |

Lab E Conducts ASTM D5261

Phase 3: Data Ana‘?lsis and Reporting

»| [
;I Collect Results from All Labs I;

.

Perform Statistical Analysis (e.g., ANOVA) |

.

Generate Comparison Report
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Dispute in Reported Test Results

Conduct Comparative Tests Between Labs

A

Use Homogeneous Test Specimens

Y

Randomly Assign Specimens to Each Lab

A

Compare Average Results (e.g., Student's t-test)

Statistical Bias Found?

Yes es No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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